Cas no 372521-90-9 (Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI))

• Product Name: Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI)
• CAS No: 372521-90-9
• MF: C₁₄H₁₇BO₄
• MW: 260.093384504318
• CID: 297896
• PubChem ID: 45116886
• Update Time: 2025-04-19

Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,(4,5-diethoxy-1-naphthalenyl)- (9CI)
• (4,5-diethoxynaphthalen-1-yl)boronic acid
• 372521-90-9
• starbld0018468
• DTXSID70668510
• (4,5-Diethoxy-1-naphthyl)boronic acid

• Inchi： 1S/C14H17BO4/c1-3-18-12-7-5-6-10-11(15(16)17)8-9-13(14(10)12)19-4-2/h5-9,16-17H,3-4H2,1-2H3
• InChI Key： FDMMLTULVXQCMN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(B(O)O)=C2C=CC=C(C2=1)OCC

Computed Properties

• Exact Mass: 260.122
• Monoisotopic Mass: 260.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 58.92000
• LogP: 1.31700